Cas no 29337-79-9 (Phenol, 2,2'-(1,3-propanediyl)bis-)

• Product Name: Phenol, 2,2'-(1,3-propanediyl)bis-
• CAS No: 29337-79-9
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 1438602
• PubChem ID: 15725801
• Update Time: 2025-04-20

Phenol, 2,2'-(1,3-propanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2-hydroxyphenyl)propyl]phenol
• Phenol, 2,2'-(1,3-propanediyl)bis-
• 29337-79-9
• SCHEMBL4967651
• 2,2'-(Propane-1,3-diyl)diphenol
• disalicylmethane
• DTXSID00577484

• Inchi： 1S/C15H16O2/c16-14-10-3-1-6-12(14)8-5-9-13-7-2-4-11-15(13)17/h1-4,6-7,10-11,16-17H,5,8-9H2
• InChI Key： BCCUXYYWOOECKZ-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CCCC1C=CC=CC=1O

Computed Properties

• Exact Mass: 228.11508
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46